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Introduction

AR-C141990 hydrochloride is a potent and selective inhibitor of the monocarboxylate
transporter 1 (MCTL1), also known as solute carrier family 16 member 1 (SLC16A1). MCT1 is a
crucial transmembrane protein responsible for the proton-linked transport of monocarboxylates,
such as lactate, pyruvate, and ketone bodies, across the plasma membrane. Due to its
significant role in the metabolic regulation of various cell types, including activated T-
lymphocytes and cancer cells, MCT1 has emerged as a promising therapeutic target. This
technical guide provides an in-depth overview of AR-C141990 hydrochloride, its
physicochemical properties, mechanism of action, and relevant experimental protocols.

Physicochemical and Biological Properties

AR-C141990 hydrochloride is a small molecule inhibitor with well-defined chemical
characteristics and biological activities. Its properties are summarized in the table below.
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Property Value
CAS Number 2250019-94-2[1][2]
Molecular Weight 529.05 g/mol [1][2]

Molecular Formula

C26H28N404S-HCI[1]

Purity =298%[1]

Appearance White to off-white solid
Solubility Soluble in water and DMSO[1]
Storage Store at -20°CJ[1]

Biological Activity

Potent and selective MCT1 inhibitor[1]

pKi for MCT1

7.6[1]

Selectivity

~10-fold selective for MCT1 over MCT2[1]

Mechanism of Action and Signaling Pathways

AR-C141990 hydrochloride exerts its biological effects by inhibiting MCT1-mediated transport
of lactate. In highly glycolytic cells, such as activated T-cells and many cancer cells, there is a

significant production of lactate, which must be exported to maintain intracellular pH and

sustain glycolysis. By blocking MCT1, AR-C141990 leads to intracellular lactate accumulation

and a subsequent disruption of cellular metabolism and signaling.

Impact on T-Cell Activation and Metabolism

Activated T-lymphocytes undergo a metabolic switch to aerobic glycolysis to support their rapid

proliferation and effector functions. This process generates large amounts of lactate that are
exported via MCT1. Inhibition of MCT1 by AR-C141990 disrupts this metabolic program,

leading to immunosuppressive effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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